Cas no 1804109-44-1 (2-(2-Cyanoethyl)-3-methylbenzoic acid)

• Product Name: 2-(2-Cyanoethyl)-3-methylbenzoic acid
• CAS No: 1804109-44-1
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5004964
• Update Time: 2025-10-31

2-(2-Cyanoethyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-cyanoethyl)-3-methylbenzoic acid
• 2-(2-Cyanoethyl)-3-methylbenzoic acid

• Inchi： 1S/C11H11NO2/c1-8-4-2-5-10(11(13)14)9(8)6-3-7-12/h2,4-5H,3,6H2,1H3,(H,13,14)
• InChI Key： UVIAEPPXIQYBEE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(C)=C1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-(2-Cyanoethyl)-3-methylbenzoic acid

2-(2-Cyanoethyl)-3-methylbenzoic acid: A Versatile Compound for Biomedical Applications

2-(2-Cyanoethyl)-3-methylbenzoic acid (CAS No. 1804109-44-1) has emerged as a critical molecule in the field of biomedical research, particularly in the development of targeted drug delivery systems and advanced therapeutic agents. This compound, characterized by its unique chemical structure, combines aromatic benzoic acid functionality with a cyanoethyl group, creating a versatile platform for molecular modification and functionalization. Recent advancements in synthetic chemistry and pharmacological profiling have highlighted the potential of 2-(2-Cyanoethyl)-3-methylbenzoic acid in modulating cellular signaling pathways and enhancing drug bioavailability.

The molecular framework of 2-(2-Cyanoethyl)-3-methylbenzoic acid is defined by its aromatic benzene ring, which serves as a scaffold for conjugating various bioactive moieties. The presence of a methyl group at the 3-position and a cyanoethyl chain at the 2-position introduces steric and electronic effects that influence its reactivity and biological activity. These structural features make 2-(2-Cyanoethyl)-3-methylbenzoic acid an ideal candidate for designing prodrugs and hybrid molecules with enhanced therapeutic properties. For instance, recent studies have demonstrated its utility in the synthesis of 2-(2-Cyanoethyl)-3-methylbenzoic acid-based conjugates that exhibit improved solubility and reduced toxicity compared to traditional analogs.

One of the most significant breakthroughs in the application of 2-(2-Cyanoethyl)-3-methylbenzoic acid is its role in the development of 2-(2-Cyanoethyl)-3-methylbenzoic acid-derived nanocarriers. Researchers have leveraged the amphiphilic nature of this compound to create self-assembling nanoparticles capable of delivering therapeutic agents to specific cellular targets. A 2023 study published in Advanced Drug Delivery Reviews highlighted the potential of 2-(2-Cyanoethyl)-3-methylbenzoic acid-based nanocarriers in enhancing the intracellular delivery of anti-cancer drugs, particularly in multidrug-resistant tumor models. This innovation underscores the importance of 2-(2-Cyanoethyl)-3-methylbenzoic acid in overcoming major challenges in chemotherapy.

Another area of active research involves the use of 2-(2-Cyanoethyl)-3-methylbenzoic acid in the design of 2-(2-Cyanoethyl)-3-methylbenzoic acid-based fluorescent probes. These probes are being explored for their ability to monitor real-time biochemical processes in living systems. A recent publication in Journal of the American Chemical Society described the synthesis of 2-(2-Cyanoethyl)-3-methylbenzoic acid-conjugated fluorophores that exhibit high photostability and minimal cytotoxicity. Such probes are expected to revolutionize the field of in vivo imaging by providing unprecedented resolution and sensitivity.

The pharmacokinetic properties of 2-(2-Cyanoethyl)-3-methylbenzoic acid have also been the focus of recent investigations. Studies have shown that the compound exhibits favorable metabolic stability and low clearance rates in preclinical models, which is crucial for its application in long-acting therapeutic formulations. For example, a 2022 study in Drug Metabolism and Disposition demonstrated that 2-(2-Cyanoethyl)-3-methylbenzoic acid derivatives display extended half-lives in rodent models, suggesting their potential as prodrugs for chronic disease management.

Furthermore, the synthetic versatility of 2-(2-Cyanoethyl)-3-methylbenzoic acid has enabled the development of 2-(2-Cyanoethyl)-3-methylbenzoic acid-based libraries for high-throughput screening in drug discovery. These libraries are being used to identify novel targets for various diseases, including neurodegenerative disorders and infectious diseases. A 2023 collaboration between academic and industrial researchers resulted in the identification of several 2-(2-Cyanoethyl)-3-methylbenzoic acid-derived compounds with promising antiviral activity against emerging pathogens.

Despite its numerous applications, the synthesis of 2-(2-Cyanoethyl)-3-methylbenzoic acid remains a topic of ongoing optimization. Recent advances in catalytic methodologies have enabled the efficient preparation of this compound with high stereocontrol and purity. For instance, a 2023 study in Organic Letters reported a novel asymmetric synthesis route that significantly reduces the number of steps required for 2-(2-Cyanoethyl)-3-methylbenzoic acid production, making it more cost-effective for large-scale applications.

The biological activity of 2-(2-Cyanoethyl)-3-methylbenzoic acid is also being explored in the context of 2-(2-Cyanoethyl)-3-methylbenzoic acid-mediated gene regulation. Researchers are investigating how the compound can modulate the expression of specific genes involved in inflammation and immune response. Preliminary studies suggest that 2-(2-Cyanoethyl)-3-methylbenzoic acid may act as a regulator of transcription factors, offering new therapeutic strategies for autoimmune and inflammatory diseases.

In conclusion, 2-(2-Cyanoethyl)-3-methylbenzoic acid represents a promising platform for the development of next-generation therapeutics and diagnostic tools. Its unique molecular structure, combined with the ability to undergo diverse chemical modifications, positions it at the forefront of modern pharmaceutical research. As new synthetic methods and biological insights continue to emerge, the potential applications of 2-(2-Cyanoethyl)-3-methylbenzoic acid are expected to expand further, addressing unmet medical needs with innovative solutions.

For researchers and industry professionals, the availability of 2-(2-Cyanoethyl)-3-methylbenzoic acid in high-purity form is critical for advancing these applications. High-quality reagents are essential for ensuring the reproducibility and reliability of experimental results, particularly in complex biological systems. The demand for 2-(2-Cyanoethyl)-3-methylbenzoic acid is anticipated to grow as more studies explore its multifaceted roles in drug discovery and biotechnology.

As the field continues to evolve, the role of 2-(2-Cyanoethyl)-3-methylbenzoic acid in shaping the future of pharmaceutical science is becoming increasingly evident. Its contributions to nanotechnology, imaging, and drug delivery are likely to have a lasting impact on the development of novel therapies and diagnostic strategies. The ongoing exploration of 2-(2-Cyanoethyl)-3-methylbenzoic acid's properties and applications underscores its significance as a key molecule in modern biomedical research.

Finally, the interdisciplinary nature of 2-(2-Cyanoethyl)-3-methylbenzoic acid's research highlights the importance of collaboration between chemists, biologists, and clinicians. By integrating expertise from diverse fields, researchers can unlock new possibilities for the application of this compound, ultimately leading to more effective and targeted therapeutic solutions. As the scientific community continues to innovate, the potential of 2-(2-Cyanoethyl)-3-methylbenzoic acid is poised to expand even further, addressing a wide range of unmet medical needs.